Tert-butyl 4-(5-carboxythiazol-2-yl)piperazine-1-carboxylate

• IUPAC Name: 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C13H19N3O4S/c1-13(2,3)20-12(19)16-6-4-15(5-7-16)11-14-8-9(21-11)10(17)18/h8H,4-7H2,1-3H3,(H,17,18)
• InChI Key: YWFZFWKWBKOXFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(S2)C(=O)O
• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol

Description

“Tert-butyl 4-(5-carboxythiazol-2-yl)piperazine-1-carboxylate” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it also contains a thiazole ring, which is a heterocyclic compound that also appears in many drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the piperazine and thiazole rings. Piperazine rings are flexible, which allows the molecule to adopt a variety of conformations. Thiazole rings are aromatic and relatively rigid.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. The carboxylate groups might be susceptible to reactions with acids or bases, and the thiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylate groups might make the compound polar and potentially soluble in water.

Future Directions

The future research directions for this compound could include exploring its potential uses in pharmaceuticals, given the presence of the piperazine and thiazole rings, which are common in many drugs.

Mechanism of Action

Target of action

Compounds containing piperazine rings are known to have a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities . The diverse biological activities can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules .

Mode of action

Similar compounds have been shown to interact with their targets in a way that inhibits the growth of cells .

Biochemical pathways

Compounds with similar structures have been used as intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Pharmacokinetics

The incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties .

Result of action

Similar compounds have shown cytotoxic activity against several human carcinoma cell lines.

Synthesis routes and methods I

Procedure details

5.33 g (15.6 mmol) of tert-butyl 4-(5-ethoxycarbonylthiazol-2-yl)piperazine-1-carboxylate [Precursor BBB60] were dissolved in ethanol together with 0.96 g (17.1 mmol) of KOH (100 ml) and stirred at 40° C. 4 h. The resulting precipitate was filtered off and dissolved in water. After this, the solution was adjusted to a pH<2 with 10% strength hydrochloric acid and extracted with chloroform. The organic phase was washed with water and a satd aq. NaCl soln and dried over MgSO4. After filtration and concentration in vacuo, 2.77 g (8.8 mmol, 56%) of tert-butyl 4-(5-carboxythiazol-2-yl)piperazine-1-carboxylate were obtained from the residue by recrystallization from diethyl ether.

Synthesis routes and methods II

Procedure details

1,1-Dimethylethyl 4-[5-(methoxycarbonyl)-2-thiazolyl]-1-piperazinecarboxylate (i.e. the product of Example 4, Step A) (2.56 g, 8 mmol) in 15 mL of methanol and 15 mL of tetrahydrofuran was added 1 N aqueous NaOH solution (10 mL), and the mixture was stirred at ambient temperature overnight. The mixture was concentrated under reduced pressure, diluted with water, washed with ether, and acidified with excess 20% aqueous citric acid solution to give a precipitate. The precipitate was filtered, washed with water and dried to give 2.12 g of the title compound as a slightly pink solid.